Cas no 2228676-16-0 (3-oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile
• CAS No: 2228676-16-0
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 6024043
• PubChem ID: 165753382
• Update Time: 2025-06-10

3-oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile
• 2228676-16-0
• EN300-1861157

• Inchi： 1S/C14H13NO/c15-10-13(8-12(16)9-13)14(6-7-14)11-4-2-1-3-5-11/h1-5H,6-9H2
• InChI Key： DSWQZTYEOGIRKZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 211.099714038g/mol
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Additional information on 3-oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile

3-Oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile: A Comprehensive Overview

The compound 3-Oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile, identified by the CAS number 2228676-16-0, is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its properties, synthesis, applications, and recent advancements in research.

At its core, the molecule features a cyclobutane ring fused with a cyclopropane group, creating a highly strained structure. The presence of the phenyl group and the nitrile functional group adds complexity to its reactivity and selectivity. Recent studies have highlighted its role as a potential lead compound in drug discovery, particularly in the development of anticancer agents. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further exploration.

The synthesis of 3-Oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile involves a multi-step process that combines advanced organic reactions. One notable approach involves the use of ring-closing metathesis to form the cyclopropane ring, followed by oxidation to introduce the ketone group. This method has been optimized to achieve high yields and purity, ensuring scalability for potential industrial applications.

In terms of biological activity, this compound has shown remarkable results in preclinical studies. For instance, it has demonstrated potent inhibitory effects on key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). Additionally, its ability to modulate cellular signaling pathways associated with apoptosis and angiogenesis further underscores its therapeutic potential.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 3-Oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile. Through molecular docking studies, researchers have identified critical binding sites on target proteins, paving the way for rational drug design. These findings have also inspired the development of analogs with enhanced potency and selectivity.

From an environmental perspective, the compound's stability and biodegradability are critical considerations for its large-scale use. Preliminary studies indicate that it exhibits moderate persistence in aqueous environments, suggesting the need for careful handling during manufacturing processes. Regulatory agencies have emphasized the importance of conducting comprehensive environmental impact assessments before approving its commercialization.

In conclusion, 3-Oxo-1-(1-phenylcyclopropyl)cyclobutane-1-carbonitrile represents a groundbreaking advancement in organic chemistry with far-reaching implications for medicine and beyond. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare today.